Cas no 1908171-34-5 (N-(3-methylphenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide)

• Product Name: N-(3-methylphenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide
• CAS No: 1908171-34-5
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 5549375
• PubChem ID: 91816412
• Update Time: 2025-06-13

N-(3-methylphenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6495-2588
• N-(3-methylphenyl)-6-morpholin-4-ylpyrimidine-4-carboxamide
• 6-morpholino-N-(m-tolyl)pyrimidine-4-carboxamide
• AKOS025367116
• N-(3-methylphenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide
• 1908171-34-5

• Inchi： 1S/C16H18N4O2/c1-12-3-2-4-13(9-12)19-16(21)14-10-15(18-11-17-14)20-5-7-22-8-6-20/h2-4,9-11H,5-8H2,1H3,(H,19,21)
• InChI Key： JVARPZYJLBNYMW-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(C(NC3C=CC=C(C)C=3)=O)N=CN=2)CC1

Computed Properties

• Exact Mass: 298.14297583g/mol
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(3-methylphenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide

Comprehensive Overview of N-(3-methylphenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide (CAS No. 1908171-34-5)

N-(3-methylphenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide (CAS No. 1908171-34-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the pyrimidine-carboxamide class, which is known for its versatility in drug discovery and development. Researchers are particularly interested in its morpholine and pyrimidine moieties, which are frequently explored in the design of kinase inhibitors and other therapeutic agents.

The compound's molecular structure features a pyrimidine core substituted with a morpholin-4-yl group at the 6-position and a 3-methylphenyl carboxamide at the 4-position. This configuration contributes to its potential as a small-molecule modulator in various biological pathways. Recent studies have highlighted its relevance in targeting protein-protein interactions (PPIs), a hot topic in modern drug discovery, as PPIs are implicated in numerous diseases, including cancer and neurodegenerative disorders. The morpholine ring, in particular, is a common pharmacophore in FDA-approved drugs, enhancing the compound's appeal for further investigation.

In the context of current research trends, N-(3-methylphenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide aligns with the growing demand for targeted therapies and precision medicine. Its potential applications in kinase inhibition have been a focal point, given the rise of kinase-targeted drugs in oncology. For instance, the compound's structural similarity to known PI3K and mTOR inhibitors has sparked interest in its utility for cancer treatment. Additionally, its lipophilic properties and hydrogen-bonding capabilities make it a candidate for optimizing drug bioavailability, a critical factor in pharmaceutical development.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Researchers have explored various scaffold modifications to enhance its binding affinity and selectivity, addressing common challenges in drug design. The CAS No. 1908171-34-5 is frequently cited in patents and academic publications, underscoring its commercial and scientific value. Its inclusion in high-throughput screening (HTS) libraries further highlights its role in identifying novel bioactive molecules.

Beyond its pharmaceutical potential, N-(3-methylphenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide has also been studied in the context of chemical biology and proteomics. Its ability to interact with specific enzyme active sites makes it a valuable tool for elucidating biological mechanisms. For example, recent publications have investigated its effects on cell signaling pathways, particularly those involving growth factors and metabolic regulators. Such studies contribute to the broader understanding of disease pathogenesis and the development of biomarkers.

In summary, N-(3-methylphenyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide (CAS No. 1908171-34-5) represents a promising compound at the intersection of medicinal chemistry and drug discovery. Its structural features, combined with its potential therapeutic applications, make it a subject of ongoing research. As the scientific community continues to explore small-molecule therapeutics and personalized medicine, this compound is likely to remain a key player in advancing innovative treatments for complex diseases.